Cas no 80867-11-4 (4,4'-bis[[4-[bis(2-hydroxyethyl)amino]-6-[(4-sulphophenyl)amino]-1,3,5-triazin-2-yl]amino]stilbene-2,2'-disulphonic acid, compound with 2-aminoethanol (1:4))

• Product name: 4,4'-bis[[4-[bis(2-hydroxyethyl)amino]-6-[(4-sulphophenyl)amino]-1,3,5-triazin-2-yl]amino]stilbene-2,2'-disulphonic acid, compound with 2-aminoethanol (1:4)
• CAS No: 80867-11-4
• MF: C₄₈H₇₂N₁₆O₂₀S₄
• MW: 1321.44048500061
• CID: 1802675
• PubChem ID: 44146616

4,4'-bis[[4-[bis(2-hydroxyethyl)amino]-6-[(4-sulphophenyl)amino]-1,3,5-triazin-2-yl]amino]stilbene-2,2'-disulphonic acid, compound with 2-aminoethanol (1:4) Chemical and Physical Properties

Names and Identifiers

• 4,4'-bis[[4-[bis(2-hydroxyethyl)amino]-6-[(4-sulphophenyl)amino]-1,3,5-triazin-2-yl]amino]stilbene-2,2'-disulphonic acid, compound with 2-aminoethanol (1:4)
• 4,4'-Bis((4-(bis(2-hydroxyethyl)amino)-6-((4-sulphophenyl)amino)-1,3,5-triazin-2-yl)amino)stilbene-2,2'-disulphonic acid, compound with 2-aminoethanol (1:4)
• 2-aminoethanol,5-[[4-[bis(2-hydroxyethyl)amino]-6-(4-sulfoanilino)-1,3,5-triazin-2-yl]amino]-2-[(E)-2-[4-[[4-[bis(2-hydroxyethyl)amino]-6-(4-sulfoanilino)-1,3,5-triazin-2-yl]amino]-2-sulfophenyl]ethen
• EINECS 279-604-3
• 80867-11-4

• Inchi： InChI=1S/C40H44N12O16S4.4C2H7NO/c53-19-15-51(16-20-54)39-47-35(41-27-7-11-31(12-8-27)69(57,58)59)45-37(49-39)43-29-5-3-25(33(23-29)71(63,64)65)1-2-26-4-6-30(24-34(26)72(66,67)68)44-38-46-36(48-40(50-38)52(17-21-55)18-22-56)42-28-9-13-32(14-10-28)70(60,61)62;4*3-1-2-4/h1-14,23-24,53-56H,15-22H2,(H,57,58,59)(H,60,61,62)(H,63,64,65)(H,66,67,68)(H2,41,43,45,47,49)(H2,42,44,46,48,50);4*4H,1-3H2/b2-1+;;;;
• InChI Key： UAIFVJSUMOZCFI-MBCFVHIPSA-N
• SMILES： C1=CC(=CC=C1NC2=NC(=NC(=N2)N(CCO)CCO)NC3=CC(=C(C=C3)C=CC4=C(C=C(C=C4)NC5=NC(=NC(=N5)NC6=CC=C(C=C6)S(=O)(=O)O)N(CCO)CCO)S(=O)(=O)O)S(=O)(=O)O)S(=O)(=O)O.C(CO)N.C(CO)N.C(CO)N.C(CO)N

Computed Properties

• Exact Mass: 1320.39916344g/mol
• Monoisotopic Mass: 1320.39916344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 20
• Hydrogen Bond Acceptor Count: 36
• Heavy Atom Count: 88
• Rotatable Bond Count: 28
• Complexity: 2000
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 649Ų